Disodium;2-[(E)-2-(4-acetamido-2-sulfonatophenyl)ethenyl]-5-aminobenzenesulfonate

• IUPAC Name: disodium;2-[(E)-2-(4-acetamido-2-sulfonatophenyl)ethenyl]-5-aminobenzenesulfonate
• InChI: InChI=1S/C16H16N2O7S2.2Na/c1-10(19)18-14-7-5-12(16(9-14)27(23,24)25)3-2-11-4-6-13(17)8-15(11)26(20,21)22;;/h2-9H,17H2,1H3,(H,18,19)(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2/b3-2+
• InChI Key: TULVWJNDBWGSCZ-WTVBWJGASA-L
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Isomeric SMILES: CC(=O)NC1=CC(=C(C=C1)/C=C/C2=C(C=C(C=C2)N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: C16H14N2Na2O7S2
• Molecular Weight: 456.4 g/mol

Description

“Disodium;2-[(E)-2-(4-acetamido-2-sulfonatophenyl)ethenyl]-5-aminobenzenesulfonate” is a chemical compound with the CAS Number 78211-74-2. It has a molecular formula of C16H14N2Na2O7S2 and a molecular weight of 456.40100.

Molecular Structure Analysis

The molecular structure of this compound consists of 16 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, 2 sodium atoms, 7 oxygen atoms, and 2 sulfur atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully available. The density, boiling point, melting point, and flash point are not specified. The exact mass is 456.00400 and the LogP is 4.81320.

Scientific Research Applications

Protein Analysis

Summary of the Application

“Disodium;2-[(E)-2-(4-acetamido-2-sulfonatophenyl)ethenyl]-5-aminobenzenesulfonate” is a thiol-reactive reagent that is water soluble, with high polarity and membrane impermeability. This polysulfonated dye is useful for determining whether thiol-containing proteins and polypeptide chains are exposed at the extracellular or cytoplasmic membrane surface.

Methods of Application

The compound is used as a reagent in protein labeling and crosslinking. It reacts with thiol groups in proteins and polypeptides, allowing researchers to determine whether these chains are exposed at the extracellular or cytoplasmic membrane surface.

Results or Outcomes

The use of this compound in protein analysis allows for the identification of thiol-containing proteins and polypeptides and their location in relation to the cell membrane. This can provide valuable information about protein structure and function.